Cas no 887588-02-5 (Benzenamine,3,4-dimethoxy-N-propyl-)

• Product name: Benzenamine,3,4-dimethoxy-N-propyl-
• CAS No: 887588-02-5
• MF: C₁₁H₁₇NO₂
• MW: 195.25818
• CID: 713487
• PubChem ID: 22061575

Benzenamine,3,4-dimethoxy-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3,4-dimethoxy-N-propyl-
• (3,4-Dimethoxyphenyl)propylamine
• Propyl-(3,4-dimethoxy-phenyl)-amine
• 3,4-dimethoxyphenyl propylamine
• (3,4-dimethoxyphenyl)-propyl-amine
• 3,4-dimethoxy-N-propylaniline
• JMENXXARXGGADO-UHFFFAOYSA-N
• AKOS000233026
• 887588-02-5
• DTXSID40622169
• SCHEMBL3821707

• MDL： MFCD07786977
• Inchi： InChI=1S/C11H17NO2/c1-4-7-12-9-5-6-10(13-2)11(8-9)14-3/h5-6,8,12H,4,7H2,1-3H3
• InChI Key： JMENXXARXGGADO-UHFFFAOYSA-N
• SMILES： CCCNC1=CC(=C(C=C1)OC)OC

Computed Properties

• Exact Mass: 195.126
• Monoisotopic Mass: 195.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 30.5A^2